Cas no 613652-96-3 (Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-)
613652-96-3 structure
Product Name:Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-
CAS No:613652-96-3
MF:C13H12O3
MW:216.232583999634
CID:482204
PubChem ID:5119893
Update Time:2025-04-19
Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-
- 2-hydroxy-2-(5-methylfuran-2-yl)-1-phenylethanone
- AKOS002684985
- JKPUMIZHXJGDED-UHFFFAOYSA-N
- 613652-96-3
- BRD-A70159337-001-01-8
- IDI1_025189
- 2-Hydroxy-2-(5-methylfuran-2-yl)1-phenylethanone
- DTXSID70408519
- HMS1493K19
- ChemDiv3_007279
-
- Inchi: 1S/C13H12O3/c1-9-7-8-11(16-9)13(15)12(14)10-5-3-2-4-6-10/h2-8,13,15H,1H3
- InChI Key: JKPUMIZHXJGDED-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(C(C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 216.07866
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44
Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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